N-(4-amino-6-oxo-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide

• IUPAC Name: N-[4-amino-6-oxo-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1H-pyrimidin-5-yl]-2-fluorobenzamide
• InChI: InChI=1S/C18H20FN5O3S/c19-12-7-3-2-6-11(12)16(26)21-14-15(20)22-18(23-17(14)27)28-10-13(25)24-8-4-1-5-9-24/h2-3,6-7H,1,4-5,8-10H2,(H,21,26)(H3,20,22,23,27)
• InChI Key: YDEWCQLRMAWOHK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CC=C3F)N
• Molecular Formula: C18H20FN5O3S
• Molecular Weight: 405.4 g/mol

Description

N-(4-amino-6-oxo-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C18H20FN5O3S and its molecular weight is 405.45. The purity is usually 95%.
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Scientific Research Applications

Biochemical Applications and Transporter-Mediated Excretion

Research into the metabolites of closely related compounds has revealed the role of transporter-mediated renal and hepatic excretion. For instance, the study of YM758 metabolites has contributed to understanding the If channel inhibition, identifying major constituents in urine and plasma, and investigating the renal and hepatic uptake transporters for these metabolites. This research aids in elucidating the excretion mechanisms of complex compounds through specific transporters in the human body, highlighting the importance of transporter-mediated excretion in drug disposition and efficacy (Umehara et al., 2009).

Anticancer Potential

Compounds with structural similarities have demonstrated significant anticancer activity, particularly against lung cancer. The study on novel fluoro-substituted benzo[b]pyran compounds has shown promising results in inhibiting cancer cell growth at lower concentrations compared to reference drugs. This research indicates the potential of fluorobenzamide derivatives in developing new anticancer therapies, emphasizing the critical role of structural modification in enhancing therapeutic efficacy (Hammam et al., 2005).

Antimicrobial and Antifungal Activities

The synthesis and evaluation of fluorobenzamides containing thiazole and thiazolidine have highlighted their promising antimicrobial and antifungal activities. These compounds have shown significant inhibition against various bacterial and fungal strains, with certain derivatives exhibiting potent activity at minimal inhibitory concentrations (MICs). This research suggests the potential application of these compounds in treating infectious diseases, with the fluorine atom playing a crucial role in enhancing antimicrobial efficacy (Desai et al., 2013).

Antimycobacterial Activity

The discovery of antimycobacterial spiro-piperidin-4-ones through atom economic and stereoselective synthesis has opened new avenues for tuberculosis treatment. These compounds, evaluated for their activity against Mycobacterium tuberculosis and multidrug-resistant strains, have shown promising results. The research underscores the importance of innovative synthetic approaches in developing new antimycobacterial agents, contributing to the fight against tuberculosis (Kumar et al., 2008).